Spiro[2.3]hexane-1-carboxylic Acid

• IUPAC Name: spiro[2.3]hexane-2-carboxylic acid
• InChI: InChI=1S/C7H10O2/c8-6(9)5-4-7(5)2-1-3-7/h5H,1-4H2,(H,8,9)
• InChI Key: VVSCGNLRDCLHAN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CC2C(=O)O
• Molecular Formula: C7H10O2
• DSSTOX Substance ID: DTXSID80405150
• Molecular Weight: 126.15 g/mol
• CAS No.: 17202-56-1

Description

Spiro[2.3]hexane-1-carboxylic acid, or spirocarboxylic acid, is an organic compound with a molecular formula of C6H10O2. It is a cyclic organic acid with a spirocyclic structure containing two rings, a six-membered ring and a three-membered ring, and is a member of the spirocarboxylic acid family. It is a colorless solid that is soluble in organic solvents and has a pKa of 6.11. Spirocarboxylic acid has a wide range of applications in organic synthesis and is a useful intermediate for the synthesis of a variety of compounds.

Scientific Research Applications

• Synthesis of Non-Natural Amino Acids : Spiro[2.3]hexane-1-carboxylic acid derivatives have been synthesized as conformationally rigid analogs of natural amino acids like glutamic acid and lysine. These analogs have potential applications in understanding and modulating biochemical pathways (Yashin et al., 2019).

• Potential Modulators of GABAergic Cascades : Certain spiro[2.3]hexane amino acids, designed as rigid analogs of γ-aminobutyric acid (GABA), may act as modulators of GABAergic cascades in the human central nervous system. This suggests their potential application in neurological research and treatment (Yashin et al., 2017).

• Anticonvulsant Evaluation : Spiro carboxylic acids, being cyclic analogues of valproic acid, have been synthesized and evaluated for anticonvulsant activity. This research helps in understanding the role of carboxylic acid groups in seizure control (Scott et al., 1985).

• Study of Chemical Rearrangements : Research on spiro[3.3]hept-1-ylidene, a related compound, has provided insights into [1,2]-sigmatropic rearrangements and ring-puckered conformers. This is significant for understanding chemical reactions involving strained carbene intermediates (Rosenberg et al., 2016).

• Glutamic Acid Analogs for Mechanistic Studies : Stereoisomers of 1-aminospiro[3.3]heptane-1,6-dicarboxylic acid, analogues of glutamic acid, have been synthesized. These compounds mimic glutamate in various conformations and can be used for mechanistic studies or to search for biologically active compounds (Chernykh et al., 2014).

• Development of Novel Spiroindoles : The synthesis of spiro[2-oxoindole-pyrrolidines] from 1H-indole-2-carboxylic acid demonstrates the potential of spiro compounds in medicinal chemistry, particularly in the creation of tricyclic structures with therapeutic relevance (Van der Jeught et al., 2010).

Safety and Hazards

Spiro[2.3]hexane-1-carboxylic Acid is a chemical that should be handled with care. It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Personal protective equipment should be used and chemical impermeable gloves should be worn. It is also important to ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Relevant Papers There are several papers related to this compound, but unfortunately, I couldn’t retrieve the full text of these papers. For more detailed information, you may want to refer to these papers directly.